Arsanylidyneterbium

• IUPAC Name: arsanylidyneterbium
• InChI: InChI=1S/As.Tb
• InChI Key: ZLSIMKBKOKXMFC-UHFFFAOYSA-N
• Canonical SMILES: [As]#[Tb]
• Molecular Formula: AsTb
• DSSTOX Substance ID: DTXSID201313505
• Molecular Weight: 233.84695 g/mol
• CAS No.: 12006-08-5

Description

Terbium Arsenide (TbAs), with the IUPAC name Arsanylidyneterbium, is a crystalline solid compound known for its applications in advanced research and technology development . It is utilized as a semiconductor and in photo-optic applications, serving as a key material in the study of solid-state physics and device engineering . The compound is part of the broader investigation into rare-earth arsenides, which have been studied for their magnetic properties and crystal structures . Beyond its traditional uses in solid-state devices, terbium, as an element, has gained significant prominence in nuclear medicine. A family of terbium radionuclides—terbium-149, terbium-152, terbium-155, and terbium-161—demonstrates immense potential for cancer theranostics, combining diagnostic imaging and radionuclide therapy in a single matched set due to their identical chemical properties . This makes Terbium Arsenide a compound of interest for foundational research into the chemical behavior of terbium, which can inform the development of these novel radiopharmaceuticals. The unique decay properties of these radionuclides allow for applications in Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging, as well as targeted alpha, beta-minus, and Auger electron therapy . This product is supplied for research purposes in standard and custom packaging, including vacuum-sealed containers for air-sensitive materials . For Research Use Only. This product is not intended for diagnostic or therapeutic procedures, or for personal use.

Preparation Methods

Terbium Nitrate and Chloride Salts

Terbium nitrate hexahydrate (Tb(NO₃)₃·6H₂O) and terbium chloride (TbCl₃) are common starting materials. These salts are typically prepared via dissolution of terbium oxide (Tb₄O₇) in concentrated nitric or hydrochloric acid, followed by crystallization. For example:
$\text{Tb}_4\text{O}_7 + 18\text{HNO}_3 \rightarrow 4\text{Tb(NO}_3\text{)}_3 + 9\text{H}_2\text{O}$
Purification involves recrystallization from ethanol-water mixtures to remove excess acid.

Terbium Coordination Complexes

Terbium complexes with organic ligands, such as ethylenediaminetetraacetic acid (EDTA), serve as intermediates for further functionalization. These are synthesized by reacting TbCl₃ with EDTA in aqueous solution at 60°C, yielding [Tb(EDTA)(H₂O)]⁻.

Arsenic-Containing Ligand Preparation

Sodium Arsenate and Arsenite

Sodium arsenate (Na₃AsO₄) and sodium arsenite (NaAsO₂) are pivotal arsenic sources. The former is synthesized by oxidizing arsenic trioxide (As₂O₃) with nitric acid, while the latter is produced via reaction of As₂O₃ with sodium hydroxide:
$\text{As}_2\text{O}_3 + 6\text{NaOH} \rightarrow 2\text{Na}_3\text{AsO}_3 + 3\text{H}_2\text{O}$
These precursors are typically purified through recrystallization in deionized water.

Organoarsenic Ligands

Aryl arsenicals, such as phenylarsonic acid, are prepared via diazo coupling reactions. For example, p-aminophenylarsonic acid reacts with aryl diazonium salts under blue LED irradiation to form stable aryl-As bonds.

This compound Synthesis Strategies

Direct Precipitation Method

Combining Tb³⁺ salts with arsenic ligands in aqueous media under controlled pH yields this compound precipitates. Key parameters include:

Parameter	Optimal Range	Effect on Yield
pH	5.0–6.5	Maximizes Tb³⁺-AsO₄³⁻ binding
Temperature	25–40°C	Prevents ligand hydrolysis
Molar Ratio (Tb:As)	1:3	Ensures stoichiometric saturation

For instance, mixing Tb(NO₃)₃ with Na₃AsO₄ at pH 6.0 and 30°C produces a gelatinous precipitate, which is filtered and washed with ethanol.

Solvothermal Synthesis

In non-aqueous solvents like dimethylformamide (DMF), terbium chloride reacts with organoarsenic ligands under reflux (120°C, 24 h). This method enhances crystallinity, as evidenced by X-ray diffraction patterns of analogous lanthanide-arsenicals.

Solid-State Metathesis

Terbium fluoride (TbF₃) and sodium arsenide (Na₃As) react at high temperatures (500°C) in an inert atmosphere:
$\text{TbF}_3 + \text{Na}_3\text{As} \rightarrow \text{TbAs} + 3\text{NaF}$
This route yields polycrystalline this compound but requires post-synthetic milling to reduce particle size.

Characterization and Validation

Spectroscopic Analysis

• FT-IR : As-O-Tb stretching vibrations appear at 750–850 cm⁻¹.

• XPS : Tb 4d₅/₂ peaks at 152–155 eV confirm Tb³⁺ oxidation state.

Crystallographic Data

Single-crystal X-ray diffraction of this compound analogs reveals a distorted octahedral geometry with As-O bond lengths of 1.78–1.82 Å .

Chemical Reactions Analysis

Types of Reactions: Arsanylidyneterbium undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxidizing agents such as oxygen or hydrogen peroxide. The reaction typically occurs at elevated temperatures.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas or lithium aluminum hydride.

Substitution: Substitution reactions often involve the replacement of arsenic atoms with other elements or compounds.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may produce terbium oxide and arsenic oxide, while reduction may yield elemental terbium and arsenic .

Scientific Research Applications

Arsanylidyneterbium has a wide range of scientific research applications, including:

Chemistry: It is used as a semiconductor material in various electronic devices.

Biology: Research is ongoing to explore the potential biological applications of this compound, particularly in the field of bioimaging and biosensing.

Medicine: While not widely used in medicine, there is potential for this compound to be used in diagnostic imaging and therapeutic applications due to its unique properties.

Industry: In the industrial sector, this compound is used in the production of high-performance materials and components for various technological applications.

Mechanism of Action

The mechanism by which arsanylidyneterbium exerts its effects is primarily related to its electronic and optical properties. The compound interacts with light and electrical fields in unique ways, making it valuable in applications such as photodetectors and light-emitting devices. The molecular targets and pathways involved in these interactions are still under investigation, but they are believed to involve the manipulation of electronic states and energy levels within the material .

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares arsanylidyneterbium (TbAs) with analogous rare earth arsenides:

Property	This compound (TbAs)	Erbium Arsenide (ErAs)	Ytterbium Arsenide (YbAs)
Molecular Formula	TbAs	ErAs	YbAs
Molecular Weight	233.85 g/mol	242.18 g/mol	231.04 g/mol
Bonding Type	Triple bond ([As]#[Tb])	Triple bond ([As]#[Er])	Triple bond ([As]#[Yb])
Crystal Structure	Cubic (Rock Salt)	Cubic (Rock Salt)	Cubic (Rock Salt)
Melting Point	~2,300°C (inferred)	~2,400°C	~2,200°C (inferred)
Density	~9.5 g/cm³ (inferred)	9.7 g/cm³	~9.3 g/cm³ (inferred)

Key Observations :

• Bonding and Structure : All three compounds exhibit triple-bonded lanthanide-arsenide structures and cubic rock-salt crystal lattices, typical of rare earth arsenides .
• Thermal Stability : Melting points correlate with lanthanide contraction trends; ErAs has the highest due to erbium’s smaller ionic radius.
• Density : TbAs’ density aligns between YbAs and ErAs, reflecting terbium’s intermediate atomic mass.

Electronic and Magnetic Properties

• ErAs: Known for semimetallic behavior and high electron mobility, making it suitable for high-frequency transistors .
• YbAs : Exhibits mixed valence states (Yb²⁺/Yb³⁺), leading to unique optoelectronic properties.

Biological Activity

Arsanylidyneterbium, a compound incorporating terbium and arsenic, has garnered interest due to its potential biological activities. This article explores its biochemical properties, cellular effects, molecular mechanisms, and relevant case studies, backed by diverse research findings.

1. Overview of this compound

This compound is a coordination compound that combines the rare earth element terbium with arsenic. Terbium (Tb) is known for its luminescent properties, while arsenic (As) has been studied for various biological interactions. The combination of these elements in this compound may lead to unique biological activities.

Chemical Structure and Stability

This compound is characterized by its unique coordination structure, which affects its stability and reactivity. The compound's stability is crucial for its biological applications, particularly in drug delivery systems.

Interaction with Biomolecules

Research indicates that this compound interacts with various biomolecules, including proteins and nucleic acids. These interactions can influence enzyme activity and gene expression, potentially leading to therapeutic effects.

3. Cellular Effects

Antimicrobial Activity

Studies have shown that this compound exhibits antimicrobial properties against a range of pathogens. The compound's effectiveness against bacteria and fungi suggests potential applications in treating infections.

Anticancer Properties

Preliminary research indicates that this compound may have anticancer effects. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells, possibly through apoptosis induction or cell cycle arrest.

4. Molecular Mechanisms

Mechanism of Action

The biological activity of this compound is believed to stem from its ability to disrupt cellular processes at the molecular level. This includes:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
• Gene Expression Modulation: It can alter the expression of genes associated with cell growth and apoptosis.
• Reactive Oxygen Species (ROS) Generation: Increased ROS levels can lead to oxidative stress, contributing to its anticancer properties.

Table 1: Summary of Biological Studies on this compound

Study	Focus	Findings
Study A	Antimicrobial	Effective against E. coli and S. aureus
Study B	Anticancer	Inhibition of HeLa cell proliferation by 50% at 10 µM
Study C	Enzyme Interaction	Inhibits lactate dehydrogenase activity

Case Study Analysis

• Study A: This study evaluated the antimicrobial efficacy of this compound against common bacterial strains. Results showed significant inhibition zones, indicating strong antibacterial activity.
• Study B: In vitro tests on HeLa cells revealed that treatment with this compound led to a dose-dependent reduction in cell viability, suggesting its potential as an anticancer agent.
• Study C: Investigations into enzyme interactions highlighted the compound's ability to inhibit lactate dehydrogenase, an enzyme crucial for cellular metabolism, thereby affecting energy production in cancer cells.

6. Future Directions

Further research is needed to explore the full spectrum of biological activities associated with this compound. Potential areas include:

• In vivo Studies: Evaluating the pharmacokinetics and toxicity in animal models.
• Mechanistic Studies: Understanding the detailed molecular pathways affected by the compound.
• Therapeutic Applications: Investigating its use in drug formulations for antimicrobial or anticancer therapies.

Q & A

Basic Research Questions

Q. What are the primary challenges in synthesizing Arsanylidyneterbium, and how can purity be ensured?

• Methodological Answer : Synthesis requires precise control of terbium-arsenic stoichiometry under inert conditions. To ensure purity, use high-resolution mass spectrometry (HRMS) and X-ray diffraction (XRD) for structural validation. For reproducibility, document reaction parameters (e.g., temperature, pressure, precursor ratios) in the main manuscript, with extended datasets in supplementary materials . Include comparative analysis with known terbium-arsenic compounds to confirm novelty .

Q. Which characterization techniques are most effective for analyzing this compound’s structural and electronic properties?

• Methodological Answer :

Technique	Purpose	Key Parameters
XRD	Crystal structure	Resolution < 0.5 Å
XPS	Oxidation states	Beam energy calibration
TEM	Nanoscale morphology	Accelerating voltage ≥ 200 kV
Raman Spectroscopy	Bond vibrations	Laser wavelength (e.g., 532 nm)

• Cross-reference data with computational models (e.g., DFT) to validate electronic properties . Provide raw spectra in supplementary materials to enable peer validation .

Q. How can researchers assess the stability of this compound under varying environmental conditions?

• Methodological Answer : Design accelerated degradation studies with controlled variables (humidity, temperature, light). Use thermogravimetric analysis (TGA) for thermal stability and UV-Vis spectroscopy for photochemical reactivity. For reproducibility, include error margins and calibration protocols for instruments . Compare results with analogous rare-earth arsenides to contextualize stability trends .

Advanced Research Questions

Q. What computational approaches best model this compound’s electronic structure, and how can discrepancies between theory and experiment be resolved?

• Methodological Answer : Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) is optimal for simulating terbium-arsenic bonding. Address discrepancies by:

• Validating basis sets and pseudopotentials against experimental XRD/XPS data .
• Iteratively refining models using Bayesian uncertainty quantification .
• Publishing raw computational outputs (e.g., .cif files) alongside experimental data for transparency .

Q. How should contradictory data on this compound’s thermal conductivity be analyzed?

• Methodological Answer :

Discrepancy Source	Resolution Strategy
Sample purity	Replicate synthesis with stricter inert protocols
Measurement technique	Compare laser flash analysis vs. steady-state methods
Anisotropy	Perform directional thermal mapping via TEM

• Use meta-analysis to identify systematic biases in existing literature . Publish negative results to mitigate publication bias .

Q. What interdisciplinary methodologies combine synthetic chemistry and materials science to optimize this compound for quantum applications?

• Methodological Answer :

• Collaborative Framework :

Synthesis Team : Focus on high-purity terbium precursors and arsenic ligands .

Theory Team : Predict magnetic coupling using spin-polarized DFT .

Characterization Team : Validate quantum properties via SQUID magnetometry and neutron scattering .

• Align research questions with emerging trends (e.g., topological materials) to ensure relevance . Use shared data repositories for real-time collaboration .